Cas no 2344-71-0 (5-phenylpentan-2-ol)

• Product Name: 5-phenylpentan-2-ol
• CAS No: 2344-71-0
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 278353
• PubChem ID: 102788
• Update Time: 2025-04-19

5-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol, a-methyl-
• 5-phenylpentan-2-ol
• 4-Hydroxy-1-phenylpentane
• CCRIS 1996
• ZFVFQRLBTBBQSK-UHFFFAOYSA-N
• 2344-71-0
• DTXSID60946096
• AKOS011898844
• NS00083311
• 5-Phenylpentanol-2
• 5-phenyl-pentan-2-ol
• 5-phenyl-2-pentanol
• SCHEMBL560468
• EINECS 219-056-4
• EN300-1863853

• Inchi： 1S/C11H16O/c1-10(12)6-5-9-11-7-3-2-4-8-11/h2-4,7-8,10,12H,5-6,9H2,1H3
• InChI Key： ZFVFQRLBTBBQSK-UHFFFAOYSA-N
• SMILES： OC(C)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9643
• Boiling Point: 251.73°C (rough estimate)
• Flash Point: 114°C
• Refractive Index: 1.5180 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives